N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c1-19-10-6-7-12(13(9-10)20-2)17-14(18)11-5-4-8-16-15(11)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: RADNIXHWLHNJNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(N=CC=C2)SC)OC
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide (DMNT) is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMNT is a member of the nicotinamide family of compounds and has been shown to possess potent antioxidant and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide is not fully understood. However, it has been shown to activate the Nrf2-ARE pathway, which is responsible for the regulation of antioxidant and anti-inflammatory genes. N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has also been shown to inhibit the NF-κB pathway, which is responsible for the regulation of pro-inflammatory genes.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has been shown to possess potent antioxidant and anti-inflammatory properties. It has been shown to reduce oxidative stress and inflammation in various cell types. N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has also been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. However, N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has some limitations for lab experiments. It is poorly soluble in water, making it difficult to use in aqueous solutions. N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide also has a short half-life, making it difficult to study its long-term effects.

Future Directions

For N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide research include investigating its potential use in the treatment of neurodegenerative diseases, as well as its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to optimize the synthesis method of N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide and improve its solubility in aqueous solutions.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide can be synthesized using a multi-step reaction process. The first step involves the synthesis of 2,4-dimethoxybenzaldehyde, which is then reacted with methylthioacetic acid to form 2,4-dimethoxyphenyl-2-methylthioacetic acid. This compound is then reacted with nicotinoyl chloride to form N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to possess potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. N-(2,4-dimethoxyphenyl)-2-(methylthio)nicotinamide has also been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.